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Compound of Interest

Compound Name: 2,2"-Dinitrobibenzyl

Cat. No.: B146402

An In-depth Technical Guide to the Physicochemical Properties of 2,2'-Dinitrobibenzyl

This technical guide provides a comprehensive overview of the melting and boiling points of
2,2'-Dinitrobibenzyl, a key intermediate in the synthesis of the antiepileptic drug
Carbamazepine.[1][2] The information is tailored for researchers, scientists, and professionals
in drug development, with a focus on precise data presentation and detailed experimental
methodologies.

Physicochemical Data of 2,2'-Dinitrobibenzyl

The physical properties of 2,2'-Dinitrobibenzyl are crucial for its identification, purification, and
handling in a laboratory setting. The following table summarizes its key quantitative data.
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Property Value Source(s)

Melting Point 122°C [11[21[3][4]

120.0t0 123.0 °C

121°C [5]

180-182°C [6]

Boiling Point 391.6°C (at 760 mmHg) [1]
391.6+£22.0 °C (Predicted) [2][3]

Molecular Formula C14H12N204 (11161171
Molecular Weight 272.26 g/mol [2][31[4]

White to Orange to Green
Appearance [6]
powder to crystal

Light yellow powder [2][8]

Note on Melting Point Discrepancy: While most sources report the melting point of 2,2'-
Dinitrobibenzyl to be in the range of 120-123°C, one source indicates a significantly higher
range of 180-182°C.[6] This higher value may be anomalous or could potentially refer to an
isomer, such as p,p'-Dinitrobibenzyl, which has a reported melting point of 179-180°C.[9] Purity
of the compound is a critical factor, as impurities can lower the melting point and broaden its
range.[10][11][12]

Experimental Protocols

Accurate determination of melting and boiling points is fundamental for compound
characterization and purity assessment.[12][13]

Melting Point Determination

The melting point of 2,2'-Dinitrobibenzyl can be determined using the capillary method with a
melting point apparatus.[10]

Apparatus and Materials:
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Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

2,2'-Dinitrobibenzyl sample, finely powdered

Mortar and pestle

Spatula
Procedure:

o Sample Preparation: Place a small amount of 2,2'-Dinitrobibenzyl on a clean, dry surface.
Crush the solid into a fine powder using a mortar and pestle.[14]

o Capillary Tube Packing: Push the open end of a capillary tube into the powdered sample.
Gently tap the sealed end of the tube on a hard surface to pack the powder down. Repeat
until the sample fills the tube to a height of 1-2 mm.[11][14]

o Apparatus Setup: Place the packed capillary tube into the heating block of the melting point
apparatus.

o Approximate Determination: Heat the sample rapidly to get a rough estimate of the melting
point. This saves time in the subsequent accurate measurement.[10]

e Accurate Determination: Allow the apparatus to cool. Prepare a new sample and heat it
again, but at a much slower rate (approximately 1-2°C per minute) as the temperature
approaches the estimated melting point.[10][13]

» Data Recording: Record the temperature at which the first drop of liquid appears (T1) and
the temperature at which the entire sample has melted into a clear liquid (T2). The melting
point range is T1-T2.[10][14] For a pure compound, this range should be narrow, typically
0.5-1.5°C.[10][11][12]

Boiling Point Determination

Given the high boiling point of 2,2'-Dinitrobibenzyl (391.6°C), specialized equipment capable
of reaching this temperature safely is required. A common method for small quantities is the
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capillary method using a Thiele tube or a high-temperature melting point apparatus.[15][16]

Apparatus and Materials:

High-temperature heating apparatus (e.g., aluminum block or high-boiling point oil bath like
silicone oil)

Small test tube (fusion tube)
Capillary tube, sealed at one end
High-temperature thermometer

2,2'-Dinitrobibenzyl sample

Procedure:

Sample Preparation: Place a small amount of liquid 2,2'-Dinitrobibenzyl (if melted) or a
solution in a high-boiling solvent into a fusion tube.

Capillary Inversion: Place a capillary tube, with its sealed end pointing up, into the fusion
tube containing the sample.[15][17]

Apparatus Setup: Attach the fusion tube to a high-temperature thermometer. Immerse the
setup in a high-temperature heating bath, ensuring the sample and the thermometer bulb are
at the same level.[15]

Heating: Heat the apparatus slowly and uniformly.[15] As the temperature rises, the air
trapped in the capillary tube will expand and exit as a slow stream of bubbles.

Observation: Continue heating until a rapid and continuous stream of bubbles emerges from
the open end of the capillary tube.[15][16] This indicates that the vapor pressure of the
sample has exceeded the external pressure.

Data Recording: Stop heating and allow the apparatus to cool slowly. The temperature at
which the bubbling stops and the liquid just begins to enter the capillary tube is the boiling
point of the substance.[16] This is the point where the external pressure equals the vapor
pressure of the substance.[18]
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Logical and Experimental Workflows

The following diagrams illustrate the logical and experimental workflows for the characterization
of 2,2'-Dinitrobibenzyl.

Logical Workflow for Purity Assessment via Melting Point

Obtain 2,2'-Dinitrobibenzyl
Sample

i

Determine Melting Point Range
(Experimental Protocol)

Compare with Literature Value
(e.g., 122°C)

Does not match

Matches or is broad

Is the range sharp (e.g., < 2°C)
and close to the literature value?

Perform Mixed Melting Point
with a pure standard.

Is there melting
point depression?

Sample is likely pure. Sample is likely impure.

Sample is not the

expected compound. Sample identity confirmed.
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Caption: Logical workflow for assessing the purity of a 2,2'-Dinitrobibenzyl sample.

Experimental Workflow for Melting Point Determination

Sample Preparation

Grind sample to
a fine powder

:

Pack 1-2 mm of sample
into a capillary tube

Measurement

Place tube in
melting point apparatus

:

Heat rapidly for
approximate M.P.

:

Cool and heat slowly
(2-2°C/min) for accuracy

:

Record T1 (first liquid)
and T2 (all liquid)

Report melting range
asTl1-T2
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Caption: Experimental workflow for determining the melting point of a solid compound.

Experimental Workflow for Boiling Point Determination (Capillary Method)

Apparatus Setup

Place sample in
a fusion tube

l

Invert a sealed capillary
tube into the sample

'

Attach fusion tube
to a thermometer

Measuyement

Immerse setup in a
high-temperature bath

'

Heat slowly until a rapid,
continuous stream of
bubbles emerges

'

Remove heat and
allow to cool slowly

l

Record temperature when liquid
re-enters the capillary tube

Recorded temperature is
the boiling point
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Caption: Workflow for determining the boiling point using the inverted capillary method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,2'-Dinitrodibenzyl|16968-19-7 - MOLBASE Encyclopedia [m.molbase.com]
. 2,2'-DINITRODIBENZYL Eight Chongging Chemdad Co. , Ltd [chemdad.com]
. 2,2'-DINITRODIBENZYL | 16968-19-7 [chemicalbook.com]

. 2,2'-Dinitrodibenzyl 98.0+%, TCI America™ | Fisher Scientific [fishersci.ca]

2
3
4
5. 2,2'-DINITRODIBENZYL synthesis - chemicalbook [chemicalbook.com]
6. guidechem.com [guidechem.com]

7. 2,2'-Dinitrobibenzyl [webbook.nist.gov]

8. 2,2'-DINITRODIBENZYL CAS#: 16968-19-7 [amp.chemicalbook.com]

9. Organic Syntheses Procedure [orgsyn.org]

10. chem.ucalgary.ca [chem.ucalgary.ca]

11. uomustansiriyah.edu.ig [uomustansiriyah.edu.iq]

12. athabascau.ca [athabascau.ca]

13. jan.ucc.nau.edu [jan.ucc.nau.edu]

14. byjus.com [byjus.com]

15. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
16. Video: Boiling Points - Concept [jove.com]

17. byjus.com [byjus.com]

18. uomustansiriyah.edu.ig [uomustansiriyah.edu.iq]

To cite this document: BenchChem. [melting point and boiling point of 2,2'-Dinitrobibenzyl].
BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b146402?utm_src=pdf-body-img
https://www.benchchem.com/product/b146402?utm_src=pdf-custom-synthesis
https://m.molbase.com/moldata/33437.html
https://chemdad.com/index.php?c=article&id=65987
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1481574.htm
https://www.fishersci.ca/shop/products/2-2-dinitrodibenzyl-tci-america-2/p-7127395
https://www.chemicalbook.com/synthesis/2-2-dinitrodibenzyl.htm
https://www.guidechem.com/encyclopedia/2-2-dinitrodibenzyl-dic235536.html
https://webbook.nist.gov/cgi/inchi?ID=C16968197&Mask=200
https://amp.chemicalbook.com/ProductChemicalPropertiesCB1481574_EN.htm
http://www.orgsyn.org/demo.aspx?prep=CV4P0367
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.athabascau.ca/science-and-technology/_documents/centre-for-science-files/labs/organic-chemistry/exp/1_melting_points.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.jove.com/science-education/v/11192/determination-of-boiling-points-by-capillary-method-concept
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://www.uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!09_01_35_PM.pdf
https://www.benchchem.com/product/b146402#melting-point-and-boiling-point-of-2-2-dinitrobibenzyl
https://www.benchchem.com/product/b146402#melting-point-and-boiling-point-of-2-2-dinitrobibenzyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b146402#melting-point-and-boiling-point-of-2-2-
dinitrobibenzyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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